Cas no 27418-59-3 (3-(4-methylphenyl)aminopropanoic acid)

• Product Name: 3-(4-methylphenyl)aminopropanoic acid
• CAS No: 27418-59-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 270182
• PubChem ID: 2384526
• Update Time: 2025-04-19

3-(4-methylphenyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-(4-methylphenyl)-
• 3-(4-methylanilino)propanoic acid
• 3-P-TOLYLAMINO-PROPIONIC ACID
• AKOS000298384
• Enamine_005022
• 3-(p-Tolylamino)propanoic acid
• HMS1408E06
• Z56886521
• 27418-59-3
• 3-[(4-methylphenyl)amino]propanoic acid
• 3-P-TOLYLAMINO-PROPIONICACID
• DTXSID70368366
• CBA41859
• SCHEMBL3214608
• N-(4-tolyl)-3-aminopropionic acid
• IDI1_007609
• NCGC00331311-01
• AB01324871-02
• EN300-04364
• 3-(p-Tolylamino)propanoicacid
• G56231
• 3-(4-methylphenyl)aminopropanoic acid

• Inchi： 1S/C10H13NO2/c1-8-2-4-9(5-3-8)11-7-6-10(12)13/h2-5,11H,6-7H2,1H3,(H,12,13)
• InChI Key： RPXQLBYEQLJBTB-UHFFFAOYSA-N
• SMILES： OC(CCNC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 178.08686
• Monoisotopic Mass: 178.086804
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.2
• XLogP3: 2.3

Experimental Properties

• Boiling Point: 368.2°C at 760 mmHg
• Flash Point: 176.5°C
• PSA: 52.16